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Compound of Interest

Compound Name: Acetyl coenzyme A trilithium salt

Cat. No.: B15832220

Get Quote

Introduction

Acetyl Coenzyme A (Acetyl-CoA) is a central metabolite, acting as a critical node in cellular

metabolism by linking carbohydrate, fat, and protein metabolism.[1] It plays a pivotal role in

numerous biochemical reactions, including the Krebs cycle for energy production, fatty acid

synthesis and oxidation, and the biosynthesis of cholesterol and neurotransmitters.[1][2][3]

Furthermore, acetyl-CoA is the sole donor of acetyl groups for the post-translational

modification of proteins, a key mechanism in regulating gene expression and cellular signaling.

[4][5] The trilithium salt of acetyl-CoA is a widely used form in research due to its enhanced

stability and solubility, making it an invaluable tool for studying metabolic pathways and in

enzymatic assays.[1][6]

Key Applications

Enzymatic Assays: Acetyl-CoA trilithium salt is a crucial substrate for a variety of enzymes.

Its use is fundamental in determining enzyme kinetics, screening for inhibitors, and

characterizing enzyme function. Key enzymes studied using acetyl-CoA include:

Citrate Synthase: The entry point for acetyl-CoA into the Krebs cycle.[1]
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Acetyl-CoA Carboxylase (ACC): The rate-limiting enzyme in fatty acid synthesis.[1]

Histone Acetyltransferases (HATs): Enzymes that mediate protein acetylation, a critical

epigenetic modification.[7][8]

Carnitine Acetyltransferase (CAT): Involved in the transport of fatty acids across

mitochondrial membranes.[7]

Metabolic Studies: As a central molecule in metabolism, acetyl-CoA is essential for studying

metabolic fluxes and pathway dynamics.[9] While its membrane impermeability presents

challenges for direct use in living cells, it is a key reagent in in vitro studies of metabolic

pathways and for the enzymatic synthesis of other metabolites.[4]

Protein Acetylation Research: Acetyl-CoA is the acetyl donor for all protein acetylation

events, which are crucial for regulating transcription, DNA repair, and cell cycle progression.

[5] In vitro acetylation assays using acetyl-CoA trilithium salt are fundamental for identifying

substrates of acetyltransferases and for understanding the biochemical mechanisms of these

enzymes.[4][8]

Drug Development: The metabolic pathways involving acetyl-CoA are attractive targets for

drug development, particularly in the areas of cancer, metabolic disorders, and

neurodegenerative diseases.[9] Acetyl-CoA trilithium salt is used in high-throughput

screening assays to identify and characterize molecules that modulate the activity of

enzymes in these pathways.

Quantitative Data Summary
The following tables summarize key quantitative data for acetyl coenzyme A trilithium salt.

Table 1: Physicochemical Properties
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Property Value References

Molecular Formula C₂₃H₃₅N₇O₁₇P₃SLi₃ [1]

Molecular Weight 881.0 g/mol [1]

Purity (Enzymatic Assay) ≥83% [1][10][11]

Purity (HPLC) ≥93% [1]

Solubility in Water 100 mg/mL [1]

Storage Temperature -20°C, desiccated [1][12]

Table 2: Stability of Acetyl-CoA Solutions

Storage Condition Duration
pH Range for
Optimal Stability

References

-20°C Up to 2 weeks 3.5 - 5.0 [1][6][12]

-80°C Up to 6 months 3.5 - 5.0 [6][12]

Table 3: Spectrophotometric Properties
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Wavelength (nm)
Molar Extinction
Coefficient (ε)
(M⁻¹cm⁻¹)

Application References

260 16,400
Quantification of stock

solution concentration
[2]

233

Not specified, but

characteristic of the

thioester bond

Monitoring enzymatic

synthesis of acetyl-

CoA

[13]

340 6,220 (for NADH)

Indirect measurement

in coupled enzyme

assays

[1][14]

412
13,600 (for DTNB

product)

Measurement in

colorimetric assays for

CoA-SH release

[1][7]

Experimental Protocols
Protocol 1: Preparation of Acetyl-CoA Trilithium Salt
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of acetyl-CoA trilithium salt.

Materials:

Acetyl Coenzyme A Trilithium Salt (lyophilized powder)

Nuclease-free water, chilled to 4°C

Sterile microcentrifuge tubes

Calibrated pipettes and sterile filter tips

Vortex mixer

Ice bucket
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Procedure:

Equilibration: Remove the vial of acetyl-CoA trilithium salt from the -20°C freezer and place it

in a desiccator at room temperature for 15-20 minutes to prevent condensation.[2]

Calculation: Calculate the mass of acetyl-CoA trilithium salt needed to prepare the desired

volume of a 10 mM solution (Molecular Weight = 881.0 g/mol ). For 1 mL, this would be 8.81

mg.

Weighing: Quickly and carefully weigh the calculated amount of the powder in a sterile

microcentrifuge tube. Minimize exposure to atmospheric moisture.[2]

Dissolution: Add the appropriate volume of chilled, nuclease-free water to the

microcentrifuge tube.[2]

Mixing: Gently vortex the tube until the powder is completely dissolved. The solution should

be clear and colorless. Keep the tube on ice.[2]

Quantification (Optional but Recommended): Verify the concentration of the stock solution by

measuring the absorbance at 260 nm using a spectrophotometer. The molar extinction

coefficient is 16,400 M⁻¹cm⁻¹.[2]

Aliquoting: Immediately dispense the stock solution into single-use aliquots (e.g., 20-50 µL)

in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.[2][12]

Storage: Store the aliquots at -80°C for long-term use (up to 6 months) or at -20°C for short-

term use (up to 2 weeks).[2][12]
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Workflow for Acetyl-CoA Stock Solution Preparation
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Caption: Workflow for preparing acetyl-CoA stock solution.
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Protocol 2: Citrate Synthase Activity Assay
This colorimetric assay measures citrate synthase activity by detecting the release of

Coenzyme A (CoA-SH), which reacts with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) to produce

a yellow-colored product.[1]

Materials:

Assay Buffer: 100 mM Tris-HCl, pH 8.1

DTNB Solution: 10 mM in Assay Buffer

Acetyl-CoA Solution: 10 mM Acetyl Coenzyme A Trilithium Salt in water (prepare fresh)

Oxaloacetate Solution: 10 mM in Assay Buffer

Sample: Cell or tissue lysate, or purified mitochondria

Procedure:

Prepare a reaction mixture containing the Assay Buffer, DTNB solution, and Acetyl-CoA

solution.

Add the sample to a 96-well plate.

Initiate the reaction by adding the reaction mixture to the sample wells.

Immediately add the oxaloacetate solution to start the enzymatic reaction.[1]

Measure the absorbance at 412 nm kinetically for 5-10 minutes at 30°C. The rate of increase

in absorbance is proportional to the citrate synthase activity.[1]
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Citrate Synthase Assay Workflow
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Caption: Workflow for the citrate synthase activity assay.
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Protocol 3: In Vitro Histone Acetyltransferase (HAT)
Assay
This protocol outlines a method to measure the activity of a specific HAT enzyme on a histone

substrate using a Western blot-based detection method.[8]

Materials:

Purified recombinant lysine acetyltransferase (KAT), e.g., p300/CBP

Purified recombinant protein substrate (e.g., histone H3)

Acetyl Coenzyme A Trilithium Salt solution (freshly prepared)

Acetylation reaction buffer (50 mM Tris-HCl pH 8.0, 10% glycerol, 1 mM DTT, 1 mM PMSF)

[8]

5X SDS-PAGE loading buffer

Anti-acetyl-lysine antibody

Secondary antibody conjugated to HRP

Chemiluminescent substrate

Procedure:

Prepare a reaction mixture in a microcentrifuge tube containing the acetylation reaction

buffer, the protein substrate (e.g., 1-5 µg), and the HAT enzyme (e.g., 100-500 ng).[8]

Initiate the reaction by adding acetyl-CoA to a final concentration of 100-200 µM.[8]

Incubate the reaction at 37°C for 1-2 hours.[8]

Stop the reaction by adding 5X SDS-PAGE loading buffer and heating at 95°C for 5 minutes.

[8]

Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.
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Perform a Western blot using an anti-acetyl-lysine antibody to detect the acetylated

substrate.[8]
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Caption: Simplified pathway of histone acetylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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